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Compound of Interest

Compound Name: Butafenacil

Cat. No.: B1668078

FOR IMMEDIATE RELEASE

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe laboratory handling of Butafenacil. Butafenacil is a
herbicide of the uracil chemical class that functions by inhibiting the protoporphyrinogen
oxidase enzyme.[1][2] While classified as having low acute toxicity via oral, dermal, or
inhalation routes in rats, proper handling and safety precautions are paramount to ensure
personnel safety and experimental integrity.[1]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Butafenacil?

Al: Butafenacil may cause damage to organs through prolonged or repeated exposure.[3][4] It
is also recognized as a slight eye irritant. While it has low acute toxicity, repeated oral exposure
in animal studies has shown hematological effects, as well as impacts on the liver and kidneys.
It is classified as "not likely to be carcinogenic to humans" and is not considered mutagenic.

Q2: What are the key physical and chemical properties of Butafenacil?

A2: Butafenacil is a white, fine powder with a slight to odorless scent. Key quantitative
properties are summarized in the table below.

Q3: What Personal Protective Equipment (PPE) is required when handling Butafenacil?
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A3: To minimize exposure, the following PPE is mandatory:

» Eye Protection: Safety goggles or a face shield should be worn at all times to protect against
splashes.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Leather or
fabric gloves are not suitable as they can absorb the chemical.

» Body Protection: A lab coat or chemical-resistant apron should be worn. For tasks with a
higher risk of splashing, chemical-resistant suits are recommended.

o Footwear: Closed-toe shoes are mandatory. Chemical-resistant boots are advised when
handling larger quantities or during spill clean-up.

Q4: What are the proper storage conditions for Butafenacil?

A4: Butafenacil should be stored in its original, tightly closed container in a cool, dry, and well-
ventilated area, away from direct sunlight and sources of heat. It should also be stored away
from strong acids, strong bases, and strong oxidizing agents.

Q5: How should Butafenacil waste be disposed of?

A5: Butafenacil is very toxic to aquatic life with long-lasting effects. Therefore, it should not be
disposed of down the drain or in regular waste streams. All waste containing Butafenacil
should be collected in a designated, labeled container and disposed of as hazardous waste
according to local, state, and federal regulations.

Troubleshooting Guide
Scenario 1: Accidental Skin or Eye Contact
 |Issue: Butafenacil comes into contact with skin or eyes.

e Solution:

o Skin Contact: Immediately wash the affected area thoroughly with soap and water for at
least 15-20 minutes. Remove any contaminated clothing.
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o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

Scenario 2: Accidental Inhalation
» |Issue: Researcher suspects inhalation of Butafenacil powder.
e Solution:

o Immediately move the individual to fresh air.

o If the person is not breathing, call for emergency medical assistance and, if trained, begin

artificial respiration.
o Seek medical attention, even if symptoms are not immediately apparent.
Scenario 3: Accidental Ingestion
 |ssue: Aresearcher accidentally ingests Butafenacil.
e Solution:
o Do NOT induce vomiting.
o Rinse the mouth with water.

o Seek immediate medical attention and provide the Safety Data Sheet (SDS) for
Butafenacil to the medical personnel.

Scenario 4: Chemical Spill
 Issue: A small amount of Butafenacil powder is spilled on a lab bench.
e Solution:

o Alert others in the vicinity and restrict access to the spill area.

o Wearing appropriate PPE, carefully clean up the spill. Avoid generating dust.
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o Use an absorbent material like sand or earth to contain the spill.
o Collect the spilled material into a designated hazardous waste container.

o Decontaminate the spill area with a detergent and water solution.

Data Presentation

Table 1: Physical and Chemical Properties of Butafenacil

Property Value Reference
Molecular Formula C20H18CIF3N206

Molecular Weight 474.82 g/mol

Physical State Fine white powder

Melting Point 113.0t0 113.6 °C

Boiling Point Decomposes at ~293 °C

Water Solubility 10 mg/L at 25 °C

Vapor Pressure 7.4 x 10"-9 Pa at 25 °C

Log KOW (Partition

Coefficient)

3.19at25°C

Experimental Protocols

Protocol 1: Standard Procedure for Weighing and Preparing Butafenacil Solutions

e Preparation:

[¢]

Ensure the chemical fume hood is operational.

[¢]

Don all required PPE (safety goggles, chemical-resistant gloves, lab coat).

o

Designate a specific area within the fume hood for handling Butafenacil.
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e Weighing:
o Use a calibrated analytical balance inside the fume hood.

o Carefully transfer the desired amount of Butafenacil powder from the stock container to a
pre-tared weighing vessel.

o Minimize the generation of dust.
 Solubilization:

o Add the weighed Butafenacil to the desired solvent in a suitable container (e.g., beaker,
flask).

o Stir the solution gently until the Butafenacil is fully dissolved. Avoid splashing.
e Cleanup:
o Wipe down the balance and surrounding area with a damp cloth.

o Dispose of all contaminated materials (e.g., weighing paper, pipette tips) in the designated
hazardous waste container.

o Wash hands thoroughly after completing the procedure.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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